Cas no 865657-86-9 (2-[3-(2,5-Dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 2-[3-(2,5-Dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 865657-86-9
• MF: C₂₃H₂₀FN₅S
• MW: 417.501806259155
• CID: 5691333
• PubChem ID: 1474413
• Update Time: 2023-10-13

2-[3-(2,5-Dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3T-0859
• AKOS005090712
• 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• 2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• 865657-86-9
• 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• 2-[3-(2,5-Dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]-6-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C23H20FN5S/c1-13-4-5-14(2)28(13)19-10-11-30-22(19)18-12-20-26-15(3)21(23(25)29(20)27-18)16-6-8-17(24)9-7-16/h4-12H,25H2,1-3H3
• InChI Key： YKOJEEOXQLYJKF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1C=C2N=C(C)C(C3C=CC(=CC=3)F)=C(N)N2N=1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 417.14234499g/mol
• Monoisotopic Mass: 417.14234499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 89.4Ų